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This support center provides researchers, scientists, and drug development professionals with
essential guidance on the ethical considerations for conducting archaeological research on
tribal lands. The following troubleshooting guides and Frequently Asked Questions (FAQs) are
designed to address specific issues you may encounter, ensuring your research is respectful,
compliant, and collaborative.

Frequently Asked Questions (FAQs)
Initiating Contact and Consultation

Q1: How do I identify the appropriate tribe(s) to consult with for my research area?

Al: Identifying the correct tribes is a critical first step. Many tribal areas of interest overlap, and
tribes may have ancestral claims to lands far from their current reservations.[1] To identify the
appropriate tribes, you should:

o Utilize Government Resources: The Washington State Department of Archaeology & Historic
Preservation (DAHP), for example, provides an interactive map of tribal areas of interest.[1]
Similar resources may be available from other state historic preservation offices.

» Contact State and Federal Agencies: State Historic Preservation Offices (SHPOs) and
federal agencies like the Bureau of Land Management can provide lists of tribal contacts.[2]

[3]
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o Consult with Tribal Historic Preservation Officers (THPOs): The National Association of Tribal
Historic Preservation Officers (NATHPO) is a key resource for identifying and contacting
THPOs.[4]

Q2: What is the difference between consultation and simple notification?

A2: Consultation is a formal, government-to-government process of seeking, discussing, and
considering the views of the tribe, with the goal of reaching an agreement.[1][5] It is a much
more engaged and collaborative process than simple notification. The National Historic
Preservation Act (NHPA) Section 106 mandates this consultation process for federal
undertakings.[3]

Q3: When should I initiate consultation with a tribe?

A3: Consultation should begin as early as possible in the project planning process, long before
any fieldwork commences.[2] Early engagement helps build trust and allows for tribal
perspectives to be incorporated into the research design from the outset.[2][6]

Legal and Ethical Frameworks

Q4: What is NAGPRA and how does it apply to my research?

A4: The Native American Graves Protection and Repatriation Act (NAGPRA) is a federal law
passed in 1990.[7][8][9] It provides a process for the repatriation and disposition of Native
American human remains, funerary objects, sacred objects, and objects of cultural patrimony to
lineal descendants and culturally affiliated Indian tribes and Native Hawaiian organizations.[7]
[10] If your research involves excavation on federal or tribal lands, or if you are working with
collections in an institution that receives federal funding, you must comply with NAGPRA.[8][11]

Q5: What are my responsibilities if | inadvertently discover human remains or cultural items?

A5: If you inadvertently discover human remains or cultural items on federal or tribal lands, you
must:

o Immediately cease all activity in the area of the discovery.[12]

» Make a reasonable effort to protect the items from harm.[12]
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» Notify the responsible federal agency and the appropriate tribe(s) in writing.

» Follow the guidance of the federal agency and consulting tribes regarding the treatment and
disposition of the findings.

Community-Based Research

Q6: What is Community-Based Participatory Research (CBPR) and how can | implement it?

A6: Community-Based Participatory Research (CBPR) is a collaborative approach to research
that equitably involves all partners in the research process and recognizes the unique strengths
that each brings.[13][14][15][16] In archaeology, this means partnering with tribal communities
in all phases of the research, from design to dissemination of results.[13][16] Key principles of
CBPR include:

e Recognizing the community as a unit of identity.

Building on the strengths and resources within the community.

Facilitating collaborative, equitable partnerships in all phases of the research.

Promoting co-learning and capacity building among all partners.

Focusing on problems of relevance to the community.[16]

Troubleshooting Guides
Scenario 1: A tribe has not responded to my initial
consultation request.

e Problem: You have sent a formal request for consultation to a tribal government and have
not received a response within a reasonable timeframe.

e Troubleshooting Steps:

o Verify Contact Information: Ensure you have the most current contact information for the
Tribal Historic Preservation Officer (THPO) and the tribal government.[2]
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o Follow Up: Send a polite follow-up email or letter. If there is still no response, a respectful
phone call may be appropriate.

o Consider Tribal Timelines: Be aware that tribal governments may have different review
processes and timelines that can be influenced by cultural calendars or the need for

council resolutions.[2]

o Seek Guidance: Contact the relevant State Historic Preservation Office (SHPO) or the
National Association of Tribal Historic Preservation Officers (NATHPO) for advice on how

to proceed.

Scenario 2: There is a disagreement between my
research goals and the tribe's cultural values.

e Problem: A tribe has expressed concerns that your proposed research methods (e.g., certain
types of scientific analysis on artifacts or remains) conflict with their cultural beliefs.

e Troubleshooting Steps:

o Listen and Understand: Actively listen to and seek to understand the tribe's perspective.
Do not be defensive.

o Open Dialogue: Engage in open and respectful dialogue to see if a compromise can be
reached. Be prepared to modify your research design.

o Explore Alternatives: Investigate if there are alternative research methods that can achieve
your objectives while respecting tribal values.

o Respect "No": Ultimately, you must be prepared to accept "no" as an answer from the
tribe.[17] Proceeding without their consent would be a serious ethical breach.

Scenario 3: Unexpected and culturally sensitive
discoveries are made during excavation.

e Problem: During a permitted excavation, you uncover human remains or items that are
clearly of a sacred or ceremonial nature.
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e Troubleshooting Steps:
o Stop Work Immediately: Halt all excavation in the immediate vicinity of the discovery.
o Secure the Area: Protect the discovery from further disturbance.

o Notify Relevant Parties: Immediately notify the contracting agency (if applicable), the
appropriate Tribal Historic Preservation Officer(s), and any other consulting parties as
outlined in your research agreement.

o Follow NAGPRA Procedures: If human remains are found, you must follow the procedures
for inadvertent discoveries under NAGPRA.

o Consult on Next Steps: Do not proceed with any further investigation of the sensitive
materials until you have consulted with and received guidance from the appropriate tribal
representatives.

Data Presentation

Table 1: Key Federal Legislation Governing Archaeological Research on Tribal Lands
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Legislation Year Enacted Key Provisions
Provides for the protection of
archaeological sites on federal
Antiquities Act 1906 lands and establishes a

permitting process for

excavations.[9][18]

National Historic Preservation
Act (NHPA)

Section 106 requires federal
agencies to consider the
effects of their undertakings on
1966 o o _
historic properties, including
those of significance to tribes.

(318l

Archaeological Resources
Protection Act (ARPA)

Strengthens the Antiquities Act
by providing more stringent
penalties for looting and

1979 _ .
unauthorized excavation on
federal and Indian lands.[11]

[18]

Native American Graves
Protection and Repatriation Act
(NAGPRA)

Mandates the repatriation of

Native American human

remains and cultural items
1990

from federally funded

institutions to affiliated tribes.

[718][9][10]

Experimental Protocols
Protocol 1: Initiating and Conducting Tribal Consultation

¢ Pre-Consultation Research:

o Identify all tribes with potential ancestral ties to the research area.

o Research the history, culture, and government structure of each tribe.
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o ldentify the appropriate tribal contacts, including the Tribal Historic Preservation Officer
(THPO).[4]

Initial Contact:
o Send a formal written request for consultation to the tribal leadership and the THPO.

o The letter should clearly introduce yourself and your institution, describe the proposed
research in non-technical language, and state the purpose of the consultation.

o Express your desire to work collaboratively and respectfully.

Consultation Meetings:

[¢]

Be prepared to travel to the tribal offices for face-to-face meetings.[2]

o

Listen more than you speak. The primary goal is to understand the tribe's concerns and
perspectives.

[¢]

Be transparent about your research goals, methods, and potential outcomes.

[e]

Discuss data sharing, intellectual property rights, and the disposition of any recovered
materials.

Developing Agreements:

o Work with the tribe to develop a formal agreement, such as a Memorandum of
Understanding (MOU), that outlines the terms of the collaboration.[2]

o This agreement should be a living document that can be revisited and revised as the
research progresses.

Ongoing Communication:

o Maintain regular communication with your tribal partners throughout the research process.

o Provide updates on your progress and any significant findings.
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Caption: Workflow for Ethical Tribal Consultation in Archaeological Research.
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Caption: NAGPRA Protocol for Inadvertent Discoveries on Federal or Tribal Lands.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 18. Archaeological Ethics and Law - Crow Canyon Archaeological Center [crowcanyon.org]

 To cite this document: BenchChem. [Navigating Archaeological Research in Tribal Lands: A
Technical Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668436#ethical-considerations-for-archaeological-
research-in-tribal-lands]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://crowcanyon.org/archaeological-ethics-law/
https://www.benchchem.com/product/b1668436#ethical-considerations-for-archaeological-research-in-tribal-lands
https://www.benchchem.com/product/b1668436#ethical-considerations-for-archaeological-research-in-tribal-lands
https://www.benchchem.com/product/b1668436#ethical-considerations-for-archaeological-research-in-tribal-lands
https://www.benchchem.com/product/b1668436#ethical-considerations-for-archaeological-research-in-tribal-lands
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668436?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

